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Compound of Interest

Compound Name: Boc-O-ethyl-L-tyrosine

Cat. No.: B558041

Essential Safety and Handling Guide for Boc-O-
ethyl-L-tyrosine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-O-ethyl-L-tyrosine. The following procedures
ensure safe handling, storage, and disposal of this amino acid derivative.

Synonyms: Boc-L-Tyr(Et)-OH, Boc-L-Phe(4-OEt)-OH, (S)-Boc-2-amino-3-(4-
ethoxyphenyl)propionic acid[1] CAS Number: 76757-91-0[1] Molecular Formula: C16H23NOs[1]
[2] Molecular Weight: 309.4 g/mol [1] Appearance: White to off-white solid[1]

Personal Protective Equipment (PPE)

While Boc-O-ethyl-L-tyrosine is not classified as a hazardous substance under the 2012
OSHA Hazard Communication Standard, it is recommended to handle all chemicals with
caution.[3] The following personal protective equipment should be used to create a barrier
between the user and the chemical, minimizing exposure risk.[4]
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

Wear chemical safety goggles
to protect against potential
splashes.[3] A face shield
offers a fuller range of
protection for both the face

and eyes.[5]

Hand Protection

Nitrile or other chemical-

resistant gloves

Powder-free gloves are
recommended to avoid
contamination of the work
area.[5] Thicker gloves
generally offer better

protection.[5]

Body Protection

Laboratory Coat

Alab coat provides a
protective layer for skin and

clothing.

Respiratory Protection

N95 or N100 particle mask (if
handling large quantities or

creating dust)

While no respiratory protection
is needed under normal use
conditions, a particle mask is
sufficient if dust is generated.
[3] Surgical masks offer little to
no protection from chemical

exposure.[5]

Operational Plan: Handling and Storage

Handling:

e Engineering Controls: Use in a well-ventilated area. A fume hood is recommended when

handling powders to control aerosols.[6]

e Procedural Steps:
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o Before use, allow the container to warm to room temperature in a desiccator to prevent
moisture absorption, as the compound may be hygroscopic.[7]

o Weigh the desired amount quickly and reseal the container tightly.[7]
o Avoid creating dust.[3]
o Avoid contact with skin, eyes, and clothing.[3]
o Avoid ingestion and inhalation.[3]
Storage:

» Short-term storage: Boc- and Fmoc-protected amino acids can be stored temporarily at room
temperature.[8]

e Long-term storage: For long-term storage, it is recommended to store the product in a
freezer at O - 8 °C, tightly sealed.[1][8] Some suppliers recommend storage at -20°C.[9]

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[3]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]

 Inhalation: Remove to fresh air. If irritation or discomfort persists, seek medical attention.[3]
[10]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Disposal Plan

Dispose of chemical waste in accordance with local, state, and federal regulations. Do not
dispose of down the drain or in regular trash.[6] Collect all waste containing Boc-O-ethyl-L-
tyrosine in designated, labeled containers for chemical waste pickup.[6]

Workflow for Handling Boc-O-ethyl-L-tyrosine
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Caption: Workflow for the safe handling and disposal of Boc-O-ethyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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